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Compound of Interest

Compound Name: 2-Methylanisole-d3

Cat. No.: B1435351

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the known physical
characteristics of 2-Methylanisole-d3. Due to the limited availability of specific experimental
data for the deuterated compound, this guide also includes data for the non-deuterated
analogue, 2-Methylanisole, and discusses the expected isotopic effects. This information is
crucial for the accurate use of 2-Methylanisole-d3 as a tracer or internal standard in research
and drug development.[1]

Core Physical and Chemical Properties

2-Methylanisole-d3 is the deuterated form of 2-Methylanisole, where the three hydrogen
atoms of the methyl group are replaced with deuterium. This isotopic substitution leads to a
slight increase in molecular weight and can subtly influence its physical properties.

Quantitative Data Summary

The following tables summarize the available quantitative data for both 2-Methylanisole-d3
and its non-deuterated counterpart.

Table 1: Physical and Chemical Properties of 2-Methylanisole-d3
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Property Value Source
CAS Number 258832-47-2 [1]
Molecular Formula CsH7D30O CDN Isotopes
Molecular Weight 125.18 g/mol CDN Isotopes

N ) Expected to be slightly higher )
Boiling Point General Isotopic Effects[2]

than 170-172 °C
) Expected to be slightly higher )

Density General Isotopic Effects[2][3]

than 0.985 g/mL at 25 °C

Refractive Index

Expected to be slightly
different from 1.516 at 20 °C

General Isotopic Effects

Table 2: Physical and Chemical Properties of 2-Methylanisole (Non-deuterated)

Property Value Source
CAS Number 578-58-5 [4]
Molecular Formula CsH100 [4115]
Molecular Weight 122.16 g/mol [4]
Appearance Colorless liquid [6]
Boiling Point 170-172 °C at 760 mmHg [4]
Melting Point -34.1 °C [4]
Density 0.985 g/mL at 25 °C

Refractive Index

1.516 at 20 °C

Solubility

Insoluble in water, soluble in

oils.

[4]

Flash Point

52 °C (125.6 °F) - closed cup

Isotopic Effects on Physical Properties:
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The replacement of protium (*H) with deuterium (?H) results in a heavier isotope. This mass
difference, although small, leads to predictable changes in the physical properties of the
molecule.

» Boiling Point: Deuterated compounds generally have a slightly higher boiling point than their
non-deuterated counterparts.[2] This is attributed to the increased molecular weight, which
leads to stronger intermolecular van der Waals forces. For example, the boiling point of
heavy water (D20) is 101.4 °C, compared to 100.0 °C for normal water (H20).[2]

» Density: Deuterated compounds are denser than their corresponding non-deuterated forms.
[3][7] This is a direct consequence of the increased mass of deuterium compared to protium,
with a minimal change in the molecular volume. Heavy water, for instance, is about 10.6%
denser than ordinary water.[2]

o Refractive Index: The refractive index of a deuterated compound is also expected to differ
slightly from its non-deuterated analog. The exact direction and magnitude of this change
can vary. For example, the refractive index of D20 is slightly lower than that of H20.

Safety and Handling

A specific Safety Data Sheet (SDS) for 2-Methylanisole-d3 is not readily available. However,
the safety profile is expected to be very similar to that of 2-Methylanisole.

GHS Hazard Information for 2-Methylanisole:

Pictograms:

o Flame

Signal Word: Warning

Hazard Statements:

o H226: Flammable liquid and vapor.[8]

o H302: Harmful if swallowed.[8]

Precautionary Statements:
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o P210: Keep away from heat, hot surfaces, sparks, open flames and other ignition sources.
No smoking.[8]

o P233: Keep container tightly closed.[8]

o P240: Ground and bond container and receiving equipment.[8]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.
o P301+P317: IF SWALLOWED: Get medical help.[8]

o P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.
Rinse affected areas with water.[8]

o P403+P235: Store in a well-ventilated place. Keep cool.[8]

Researchers should handle 2-Methylanisole-d3 with the same precautions as 2-
Methylanisole, in a well-ventilated area, using appropriate personal protective equipment
(PPE), and away from ignition sources.

Experimental Protocols

The following are detailed methodologies for the determination of key physical properties of
liquid compounds like 2-Methylanisole-d3.

Determination of Boiling Point (Micro Method)

This method is suitable for small sample volumes.
Apparatus:

Small test tube

Capillary tube (sealed at one end)

Thermometer

Heating apparatus (e.g., oil bath or heating block)
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e Stirrer (if using an oil bath)

Procedure:

Place a small amount of the liquid sample (a few drops) into the small test tube.

 Invert the sealed capillary tube and place it into the test tube with the open end submerged
in the liquid.

o Attach the test tube to the thermometer, ensuring the bulb of the thermometer is level with
the bottom of the test tube.

e Immerse the assembly into the heating bath.
e Heat the bath gently and stir continuously.
o A slow stream of bubbles will emerge from the capillary tube as the air inside expands.

o As the temperature approaches the boiling point, the stream of bubbles will become rapid
and continuous.

e The boiling point is the temperature at which the stream of bubbles just ceases, and the
liquid begins to be drawn into the capillary tube.

Apparatus Setup Experimental Procedure

Start Continuous Heating Bubbles Cease & Liquid Rises
Sample in Test Tube Inverted Capillary Tube Thermometer Heating Bath Heat Gently Observe Bubbles Record Temperature —»| endpoint

Click to download full resolution via product page

Caption: Workflow for Boiling Point Determination.

Determination of Density

Apparatus:
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o Pycnometer (specific gravity bottle) or a graduated cylinder and an analytical balance.
e Thermometer

» Water bath

Procedure using a Pycnometer (for high accuracy):

e Thoroughly clean and dry the pycnometer.

o Determine and record the mass of the empty pycnometer.

 Fill the pycnometer with the liquid sample, ensuring no air bubbles are trapped.

e Place the pycnometer in a water bath set to a specific temperature (e.g., 25 °C) until the
liquid reaches thermal equilibrium.

o Adjust the volume of the liquid to the calibration mark of the pycnometer.
» Remove the pycnometer from the water bath, wipe it dry, and record its mass.

e The mass of the liquid is the difference between the mass of the filled and empty
pycnometer.

e The density is calculated by dividing the mass of the liquid by the known volume of the
pycnometer.
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'
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Thermostat at 25°C

'

Weigh Filled Pycnometer
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Caption: Pycnometer Method for Density Determination.

Determination of Refractive Index

Apparatus:

e Abbe refractometer
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o Constant temperature water bath

e Dropper

Procedure:

o Calibrate the Abbe refractometer using a standard liquid with a known refractive index (e.g.,
distilled water).

o Ensure the prism surfaces are clean and dry.

e Place a few drops of the liquid sample onto the lower prism.

e Close the prisms and allow the sample to spread evenly.

o Circulate water from the constant temperature bath through the refractometer to maintain a
constant temperature (e.g., 20 °C).

o Adjust the light source and the mirror to get maximum illumination.

» Rotate the knob to bring the dividing line between the light and dark fields into the center of
the crosshairs in the eyepiece.

« If a colored band is visible, adjust the compensator to get a sharp, colorless dividing line.

¢ Read the refractive index from the scale.
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Caption: Workflow for Refractive Index Measurement.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [A Technical Guide to the Physical Characteristics of 2-
Methylanisole-d3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1435351#physical-characteristics-of-2-methylanisole-
d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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